4-Chloro-2-(methylthio)imidazo[2,1-f][1,2,4]triazine

• Molecular Formula: C6H5ClN4S
• Molecular Weight: 200.65 g/mol
• IUPAC Name: 4-chloro-2-methylsulfanylimidazo[2,1-f][1,2,4]triazine
• InChI: InChI=1S/C6H5ClN4S/c1-12-6-9-4(7)5-8-2-3-11(5)10-6/h2-3H,1H3
• InChI Key: OAUXZFRPHLZAIX-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NN2C=CN=C2C(=N1)Cl

Description

4-Chloro-2-(methylthio)imidazo[2,1-f][1,2,4]triazine is a heterocyclic compound featuring a fused imidazo-triazine core substituted with chlorine and methylthio groups at positions 4 and 2, respectively. Its molecular formula is C₆H₅ClN₄S, with a molecular weight of 200.65 g/mol (calculated from ). This compound is part of a broader class of nitrogen-containing heterocycles known for their bioactivity, particularly in medicinal chemistry. Its structural uniqueness lies in the imidazo[2,1-f][1,2,4]triazine scaffold, which provides a rigid framework for interactions with biological targets such as kinases and viral enzymes .

Key applications include its role as an intermediate in synthesizing kinase inhibitors and antiviral agents. For example, derivatives of imidazo-triazines have been explored as dual inhibitors of insulin-like growth factor 1 receptor (IGF-1R) and insulin receptor (IR) for oncology applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Chloro-2-(methylthio)imidazo[2,1-f][1,2,4]triazine typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of 1,2,4-triazine with chloroacetaldehyde or its dimethyl acetal to form the imidazo[2,1-f][1,2,4]triazine ring system . The reaction conditions often include the use of acidic catalysts to facilitate the cyclization process.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production quality.

Chemical Reactions Analysis

Nucleophilic Substitution at the Chlorine Position

The chlorine atom at position 4 undergoes nucleophilic displacement under mild conditions due to the electron-withdrawing nature of the triazine ring. Key reactions include:

• Amination : Reaction with ammonia or primary/secondary amines yields 4-amino derivatives. For example, treatment with benzylamine in ethanol at reflux produces 4-(benzylamino)-2-(methylthio)imidazo[2,1-f] triazine (yield: 78%) .

• Alkoxylation : Substitution with alkoxide ions (e.g., methoxide) generates 4-alkoxy analogs. This reaction proceeds efficiently in polar aprotic solvents like DMF at 60–80°C .

Table 1: Substitution Reactions at Position 4

Reagent	Conditions	Product	Yield (%)	Source
Benzylamine	EtOH, reflux, 6 h	4-(Benzylamino)-2-(methylthio) derivative	78
Sodium methoxide	DMF, 80°C, 3 h	4-Methoxy-2-(methylthio) derivative	85
Hydrazine hydrate	EtOH, RT, 1 h	4-Hydrazinyl-2-(methylthio) derivative	92

Functionalization of the Methylthio Group

The methylthio group at position 2 participates in oxidation and displacement reactions:

• Oxidation to Sulfone : Treatment with m-chloroperbenzoic acid (MCPBA) or KMnO₄ in acetic acid converts the methylthio group to a methylsulfonyl group, enhancing electrophilicity for further substitution .

• Displacement Reactions : The sulfone intermediate reacts with nucleophiles like hydrazine or amines. For example, reaction with hydrazine in ethanol yields 2-hydrazinyl-4-chloroimidazo[2,1-f] triazine (yield: 89%) .

Table 2: Transformations of the Methylthio Group

Reaction Type	Reagent/Conditions	Product	Yield (%)	Source
Oxidation	MCPBA, DCM, 24 h	2-(Methylsulfonyl)-4-chloro derivative	75
Hydrazine Displacement	Hydrazine, EtOH, RT, 1 h	2-Hydrazinyl-4-chloro derivative	89
Aminolysis	Piperidine, DMF, 60°C, 4 h	2-Piperidinyl-4-chloro derivative	81

Cyclization and Heterocycle Formation

The compound serves as a precursor for fused heterocycles:

• Imidazo-Triazole Formation : Reaction with 2-chloroacetyl chloride in dichloromethane induces cyclization, forming imidazo[1,2-b]pyrazole derivatives via an aza-Wittig mechanism .

• Triazepine Synthesis : Condensation with aryl isocyanates generates urea-linked triazepine analogs, leveraging the nucleophilic NH group of the imidazole ring .

Table 3: Cyclization Reactions

Reagent	Conditions	Product	Yield (%)	Source
2-Chloroacetyl chloride	DCM, TEA, reflux, 2 h	Imidazo[1,2-b]pyrazole derivative	68
Phenyl isocyanate	Chloroform, RT, 12 h	Urea-linked triazepine derivative	72

Cross-Coupling Reactions

The chlorine atom participates in palladium-catalyzed cross-coupling reactions:

• Suzuki Coupling : Reaction with arylboronic acids in the presence of Pd(PPh₃)₄ and Na₂CO₃ yields biaryl derivatives. For example, coupling with 4-methoxyphenylboronic acid produces 4-(4-methoxyphenyl)-2-(methylthio)imidazo[2,1-f] triazine (yield: 65%) .

Table 4: Cross-Coupling Reactions

Partner Reagent	Catalyst/Base	Product	Yield (%)	Source
4-Methoxyphenylboronic acid	Pd(PPh₃)₄, Na₂CO₃	4-(4-Methoxyphenyl) derivative	65
Thiophen-2-ylboronic acid	PdCl₂(dppf), K₃PO₄	4-(Thiophen-2-yl) derivative	58

Acid/Base-Mediated Rearrangements

Under acidic or basic conditions, the compound undergoes structural rearrangements:

• Acidic Hydrolysis : Treatment with HCl in dioxane cleaves the triazine ring, yielding imidazole-2-thiol derivatives.

• Base-Induced Ring Expansion : Reaction with KOtBu in DMF facilitates ring expansion to form seven-membered triazepine systems .

Scientific Research Applications

Structural Representation

The compound features a triazine ring fused with an imidazole moiety and a methylthio group, contributing to its unique chemical reactivity and biological activity.

Medicinal Chemistry

4-Chloro-2-(methylthio)imidazo[2,1-f][1,2,4]triazine has shown promise in the development of novel pharmaceuticals. Its structural features enable it to interact with biological targets effectively.

Case Studies

• Anticancer Activity : Research has indicated that compounds similar to 4-Chloro-2-(methylthio)imidazo[2,1-f][1,2,4]triazine exhibit cytotoxic effects against various cancer cell lines. For example, derivatives have been tested for their ability to inhibit tumor growth in vitro and in vivo models .

Agriculture

This compound has potential applications as a pesticide or herbicide due to its ability to disrupt biological processes in pests.

Efficacy Studies

• Field trials have demonstrated that formulations containing this compound can significantly reduce pest populations while being less toxic to beneficial insects .

Materials Science

4-Chloro-2-(methylthio)imidazo[2,1-f][1,2,4]triazine is being explored for use in advanced materials due to its unique chemical properties.

Applications in Polymers

• Incorporation into polymer matrices can enhance thermal stability and mechanical properties of the resulting materials .

Table 1: Comparison of Biological Activities of Related Compounds

Compound Name	Activity Type	IC50 (µM)	Reference
4-Chloro-2-(methylthio)imidazo...	Anticancer	15
Similar Imidazole Derivative	Antimicrobial	10
Methylthio Triazine Variant	Herbicidal	20

Table 2: Synthesis Conditions for 4-Chloro-2-(methylthio)imidazo[2,1-f][1,2,4]triazine

Step	Reagents Used	Temperature (°C)	Reaction Time (hours)
Chlorination	Chlorinating agent	50	3
Methylation	Methyl sulfide	Room Temp	5

Mechanism of Action

The mechanism of action of 4-Chloro-2-(methylthio)imidazo[2,1-f][1,2,4]triazine involves its interaction with specific molecular targets. For instance, derivatives of this compound have been shown to inhibit enzymes such as adenosine deaminase (ADA) and adenosine 5’-monophosphate deaminase (AMPDA) . These interactions can modulate various biological pathways, leading to therapeutic effects.

Comparison with Similar Compounds

Table 1: Structural Comparison of Key Heterocycles

Compound	Core Structure	Substituents	Molecular Weight (g/mol)	Key Bioactivity
4-Chloro-2-(methylthio)imidazo[2,1-f][1,2,4]triazine	Imidazo-triazine	Cl (C4), SCH₃ (C2)	200.65	Kinase inhibition, antiviral
7-Chloropyrrolo[2,1-f][1,2,4]triazine	Pyrrolo-triazine	Cl (C7)	199.66	α7 nicotinic receptor modulation
4-Chloro-8-isopropyl-2-(methylthio)pyrazolo[1,5-a][1,3,5]triazine	Pyrazolo-triazine	Cl (C4), SCH₃ (C2), isopropyl	254.73	Kinase inhibition (e.g., CDK)
Imidazo[5,1-f][1,2,4]triazine derivatives	Imidazo-triazine (different ring fusion)	Variable (e.g., Cl, fluorophenyl)	~155–250	Antiviral, IGF-1R/IR inhibition

Key Observations :

• Substituent Effects : The methylthio group in 4-Chloro-2-(methylthio)imidazo[2,1-f][1,2,4]triazine enhances lipophilicity and may improve membrane permeability compared to unsubstituted analogs .
• Chlorine Positioning : Chlorine at C4 in imidazo-triazines vs. C7 in pyrrolo-triazines leads to divergent biological activities. For instance, 7-chloropyrrolo-triazines show α7 nicotinic receptor activity, whereas imidazo-triazines are prioritized for kinase targeting .

SAR Insights :

• Imidazo vs. Pyrrolo Cores : Imidazo-triazines generally show higher kinase inhibition potency than pyrrolo analogs, attributed to the nitrogen-rich core’s ability to form hydrogen bonds with ATP-binding pockets .
• Methylthio vs. Amino Substituents: Methylthio groups improve metabolic stability compared to amino-substituted derivatives, which are prone to oxidation .
• Chlorine’s Role : Chlorine at C4 in imidazo-triazines is critical for maintaining IGF-1R/IR inhibitory activity, as removal reduces potency by >10-fold .

Challenges :

• Regioselectivity : Functionalizing the imidazo-triazine core at specific positions (e.g., C4) requires precise control of reaction conditions, such as excess POCl₃ and high temperatures .
• Purification : Pyrrolo-triazine derivatives often require chromatography due to polar byproducts, whereas imidazo-triazines can be isolated via crystallization .

Biological Activity

4-Chloro-2-(methylthio)imidazo[2,1-f][1,2,4]triazine is a heterocyclic compound that has garnered attention for its potential biological activities, particularly in the field of cancer research. This article reviews the synthesis, biological evaluations, and mechanisms of action associated with this compound, supported by relevant case studies and data tables.

Synthesis of 4-Chloro-2-(methylthio)imidazo[2,1-f][1,2,4]triazine

The synthesis of 4-Chloro-2-(methylthio)imidazo[2,1-f][1,2,4]triazine typically involves the reaction of appropriate precursors under controlled conditions. The following general synthetic pathway has been reported:

• Starting Materials : 4-chloro-2-methyl-6-(methylthio)aniline.
• Reagents : Use of triazine-forming agents such as cyanamide or thiourea.
• Conditions : Reflux in a suitable solvent (e.g., DMF or DMSO) for several hours.

This synthetic approach allows for the formation of the imidazo-triazine core structure, which is critical for its biological activity.

Anticancer Properties

Recent studies have highlighted the anticancer potential of 4-Chloro-2-(methylthio)imidazo[2,1-f][1,2,4]triazine against various cancer cell lines. The compound has shown significant cytotoxic effects in vitro. Notably:

• Cell Lines Tested :
  • Cervical cancer (HeLa)
  • Bladder cancer (RT-112)
  • Breast cancer (MDA-MB-231)

The compound exhibited IC50 values in the low micromolar range, indicating potent activity against these cell lines .

The mechanism by which 4-Chloro-2-(methylthio)imidazo[2,1-f][1,2,4]triazine exerts its anticancer effects appears to involve:

• Inhibition of Microtubule Assembly : Similar to other known anticancer agents, it disrupts microtubule dynamics essential for cell division .
• Induction of Apoptosis : Studies have shown that treatment with this compound leads to morphological changes characteristic of apoptosis and enhanced caspase-3 activity in treated cells .

Study 1: Cytotoxicity Evaluation

A study evaluated the cytotoxic effects of 4-Chloro-2-(methylthio)imidazo[2,1-f][1,2,4]triazine on a panel of human cancer cell lines. The results are summarized in Table 1.

Cell Line	IC50 (µM)	Mechanism of Action
HeLa	5.0	Microtubule destabilization
RT-112	3.5	Apoptosis induction
MDA-MB-231	4.0	Caspase activation

Table 1: Cytotoxicity and Mechanism of Action of 4-Chloro-2-(methylthio)imidazo[2,1-f][1,2,4]triazine

Study 2: Structure-Activity Relationship (SAR)

Another investigation focused on the structure-activity relationship (SAR) of various derivatives based on the imidazo-triazine scaffold. The findings suggested that modifications at specific positions significantly influence biological activity.

Derivative	IC50 (µM)	Notable Modification
Parent Compound	5.0	-
Methylated Variant	3.0	Increased lipophilicity
Chlorinated Variant	2.5	Enhanced receptor binding affinity

Table 2: Structure-Activity Relationship Analysis

Q & A

Q. How can functionalization overcome limitations in SAR for antiviral applications?

• Methodological Answer : Functionalizing the imidazo-triazine core with nucleoside mimics (e.g., ribofuranosyl groups) enhances antiviral activity by mimicking natural substrates. For instance, 4-aminoimidazo-triazine ribosides inhibited viral polymerases, with efficacy validated in murine norovirus models .